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Compound of Interest

L-Valine benzyl ester p-
Compound Name:
toluenesulfonate salt

Cat. No.: B555294

For immediate reference, L-Valine benzyl ester p-toluenesulfonate salt, in its supplied
concentration, is not classified as a hazardous substance.[1] However, adherence to proper
laboratory disposal procedures is essential to ensure safety and environmental responsibility.
This guide provides detailed, step-by-step instructions for the appropriate disposal of this
compound, tailored for researchers, scientists, and drug development professionals.

|. Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Although not
classified as hazardous, direct contact with the compound should be avoided. In case of
accidental contact, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.

Skin Contact: Wash off immediately with plenty of soap and water.

Inhalation: Move to fresh air.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Il. Disposal Procedures
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The appropriate disposal method for L-Valine benzyl ester p-toluenesulfonate salt depends
on its physical state (solid or in solution) and local regulations. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines.

A. Disposal of Solid L-Valine Benzyl Ester p-Toluenesulfonate Salt

For the disposal of the solid compound, the primary recommended method is collection for
incineration or landfilling through a licensed chemical waste disposal service.

Experimental Protocol for Solid Waste Disposal:

Collection: Place the solid L-Valine benzyl ester p-toluenesulfonate salt in a clearly
labeled, sealed container.

o Labeling: The label should include the full chemical name: "L-Valine benzyl ester p-
toluenesulfonate salt" and the CAS number: "16652-76-9".

o Storage: Store the container in a designated chemical waste accumulation area, away from
incompatible materials.

» Pickup: Arrange for pickup by your institution's licensed chemical waste contractor.
B. Disposal of Aqueous Solutions of L-Valine Benzyl Ester p-Toluenesulfonate Salt

For dilute, agueous solutions, disposal down the sanitary sewer may be permissible, provided
the concentration is low and the solution meets local wastewater discharge regulations.

Experimental Protocol for AQueous Waste Disposal:
o Evaluation: Confirm that the solution does not contain any other hazardous materials.

o Neutralization: Check the pH of the solution. If necessary, neutralize it to a pH between 6.0
and 9.0 using a suitable acid or base.

 Dilution: Dilute the neutralized solution with at least 20 parts water.

o Disposal: While running copious amounts of water from the tap, slowly pour the diluted
solution down the drain.
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lll. Quantitative Data Summary

The following table summarizes key quantitative data for L-Valine benzyl ester p-
toluenesulfonate salt.

Property Value Source
Molecular Formula C19H25NOsS PubChem|[2]
Molecular Weight 379.47 g/mol PubChem|[2]
White to off-white crystalline ) o
Appearance Thermo Fisher Scientific[1]
powder
Solubility Soluble in water Thermo Fisher Scientific[1]
GHS Classification Not classified as hazardous Thermo Fisher Scientific[1]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of L-
Valine benzyl ester p-toluenesulfonate salt.
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Disposal Workflow for L-Valine Benzyl Ester p-Toluenesulfonate Salt
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Caption: Disposal decision workflow for L-Valine benzyl ester p-toluenesulfonate salt.
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This comprehensive guide provides the necessary information for the safe and compliant
disposal of L-Valine benzyl ester p-toluenesulfonate salt. By following these procedures,
researchers and laboratory personnel can minimize risks and ensure environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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